3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: (3-benzyl-4-methyl-2-oxochromen-7-yl) 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C27H24O7/c1-16-20-11-10-19(15-22(20)34-27(29)21(16)12-17-8-6-5-7-9-17)33-26(28)18-13-23(30-2)25(32-4)24(14-18)31-3/h5-11,13-15H,12H2,1-4H3
• InChI Key: PHMOTRQOYZOFTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)CC4=CC=CC=C4
• Molecular Formula: C27H24O7
• Molecular Weight: 460.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 3,4,5-trimethoxybenzoate often involves complex reactions, including palladium-catalyzed oxidative aminocarbonylation-cyclization processes. For instance, Gabriele et al. (2006) demonstrated the synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives through such a tandem process, showcasing the intricate reaction mechanisms that could be applied to similar compounds (Gabriele et al., 2006).

Molecular Structure Analysis

The molecular structure of compounds within the chromen-7-yl and trimethoxybenzoate families is often elucidated through techniques such as X-ray diffraction analysis. Pankratov et al. (2016) detailed the structural specifics of an ionic associate formed by 2H-chromen-2-one derivatives, providing insights into the steric and electronic configurations that influence the stability and reactivity of these molecules (Pankratov et al., 2016).

Chemical Reactions and Properties

The chemical behavior of 3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 3,4,5-trimethoxybenzoate derivatives includes reactions under various conditions, leading to the formation of diverse structures. For example, Büttner et al. (2012) explored [3+3] cyclizations of 1,3-bis(trimethylsilyloxy)-1,3-butadienes to create CF3-substituted fluorenes and chromenes, illustrating the regioselectivity and product distribution influenced by electronic factors (Büttner et al., 2012).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, of such compounds are crucial for understanding their potential applications. The crystalline structure, often determined by X-ray diffraction, provides insights into the molecular arrangement and intermolecular interactions. For instance, the study by Fotie et al. (2014) on methyl 3,4,5-trimethoxybenzoate derivatives revealed detailed crystal packing structures, highlighting the importance of van der Waals forces and hydrogen bonding in the solid-state arrangement of these molecules (Fotie et al., 2014).

Scientific Research Applications

Synthesis Techniques

Research has developed various synthesis techniques for chromen and related compounds, which might apply to 3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 3,4,5-trimethoxybenzoate. For instance, microwave-assisted cyclization under mildly basic conditions has been used to synthesize benzo[c]chromen-6-ones, demonstrating a method that could potentially be adapted for the synthesis of similar compounds (Dao et al., 2018).

Biological Activities

Compounds within the chromen family have been evaluated for various biological activities. For example, certain 2H-1-benzopyran derivatives have been studied as potassium channel activators, indicating the potential for related compounds to possess significant biological effects (Gericke et al., 1991).

Materials Science Applications

Chromen derivatives have also been explored for their applications in materials science, such as in the development of fluorescent probes and optical materials. The fluorescence and metal interaction properties of racemic benzo[c]chromen-6-one derivatives have been investigated, suggesting the utility of similar compounds in designing fluorescent materials with metal-sensing capabilities (Gülcan et al., 2021).

Antioxidant Properties

The antioxidant properties of coumarin-substituted compounds have been studied, indicating that similar structures might possess significant antioxidant activities. Research into poly(3-hydroxybenzoate) derivatives, for example, has revealed insights into the synthesis and properties of polymers with potential antioxidant capabilities (Kricheldorf et al., 1982).